Cas no 89544-38-7 (Methanone, bis(5-chloro-2-pyridinyl)-)

• Product Name: Methanone, bis(5-chloro-2-pyridinyl)-
• CAS No: 89544-38-7
• MF: C₁₁H₆Cl₂N₂O
• MW: 253.084140300751
• MDL: MFCD32263372
• CID: 597050
• PubChem ID: 20274519
• Update Time: 2025-05-21

Methanone, bis(5-chloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(5-chloro-2-pyridinyl)-
• bis(5-chloropyridin-2-yl)methanone
• DTXSID00604502
• 89544-38-7
• bis-(5-chloropyrid-2-yl)ketone
• SCHEMBL10815017
• CBGYUJLXQZUKJK-UHFFFAOYSA-N
• 5-CHLORO-2-(5-CHLOROPYRIDINE-2-CARBONYL)PYRIDINE

• MDL： MFCD32263372
• Inchi： 1S/C11H6Cl2N2O/c12-7-1-3-9(14-5-7)11(16)10-4-2-8(13)6-15-10/h1-6H
• InChI Key： CBGYUJLXQZUKJK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(C1C=CC(=CN=1)Cl)=O

Computed Properties

• Exact Mass: 251.9857182g/mol
• Monoisotopic Mass: 251.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.8Ų

Additional information on Methanone, bis(5-chloro-2-pyridinyl)-

Chemical Overview of Methanone, Bis(5-Chloro-2-Pyridinyl)- (CAS No. 89544-38-7)

Methanone, Bis(5-Chloro-2-Pyridinyl)-, also known by its CAS number 89544-38-7, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound is a derivative of methanone, featuring two 5-chloro-2-pyridinyl groups attached to the central carbonyl carbon. The structure of this compound is characterized by its aromatic pyridine rings, each substituted with a chlorine atom at the 5-position. This unique structure contributes to its distinctive chemical properties and reactivity.

The synthesis of Methanone, Bis(5-Chloro-2-Pyridinyl)- typically involves multi-step organic reactions, often starting from pyridine derivatives. The introduction of the chlorine substituent at the 5-position of the pyridine ring is a critical step in its synthesis. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of this compound. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

One of the most notable applications of Methanone, Bis(5-Chloro-2-Pyridinyl)- is in the field of pharmaceutical chemistry. Its aromaticity and electron-withdrawing groups make it an ideal candidate for designing bioactive molecules. For instance, studies have shown that this compound exhibits potential anti-inflammatory and anticancer activities. In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that Methanone, Bis(5-Chloro-2-Pyridinyl)- derivatives can inhibit key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.

In addition to pharmaceutical applications, Methanone, Bis(5-Chloro-2-Pyridinyl)- has found utility in agrochemicals. Its ability to interact with specific receptors makes it a promising candidate for developing pesticides and herbicides. A 2023 study in *Pest Management Science* highlighted its efficacy in controlling certain agricultural pests without adverse effects on non-target species.

From an environmental perspective, understanding the fate and behavior of Methanone, Bis(5-Chloro-2-Pyridinyl)- in natural systems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles. Findings from a study conducted by the European Chemicals Agency (ECHA) indicate that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments.

The spectroscopic properties of Methanone, Bis(5-Chloro-2-Pyridinyl)- have also been extensively studied. UV-vis spectroscopy reveals strong absorption bands due to the conjugated system formed by the pyridine rings and the carbonyl group. These properties make it a valuable tool in analytical chemistry for detecting specific chemical functionalities in complex mixtures.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic structure and reactivity of Methanone, Bis(5-Chloro-2-Pyridinyl)-. Density Functional Theory (DFT) calculations have provided insights into its frontier molecular orbitals and reaction mechanisms with other compounds. These computational studies have guided experimental efforts to optimize its synthesis and applications.

In conclusion, Methanone, Bis(5-Chloro-2-Pyridinyl)- (CAS No. 89544-38-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to attract significant research interest. As new findings emerge from ongoing studies, this compound is poised to play an even greater role in advancing scientific and technological innovations.